Cas no 916421-04-0 (2-[3-methoxy-5-(trifluoromethyl)phenyl]acetic acid)

2-[3-Methoxy-5-(trifluoromethyl)phenyl]acetic acid is a fluorinated phenylacetic acid derivative with a methoxy substituent at the meta-position relative to the acetic acid side chain. The trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural features allow for further functionalization, enabling applications in the development of bioactive molecules, particularly in medicinal chemistry for drug discovery. The compound's high purity and well-defined reactivity profile ensure consistent performance in synthetic routes. Its stability under standard storage conditions and compatibility with common organic solvents further contribute to its utility in research and industrial settings.
2-[3-methoxy-5-(trifluoromethyl)phenyl]acetic acid structure
916421-04-0 structure
Product Name:2-[3-methoxy-5-(trifluoromethyl)phenyl]acetic acid
CAS No:916421-04-0
MF:C10H9F3O3
MW:234.171873807907
MDL:MFCD09025416
CID:1037086
Update Time:2025-06-14

2-[3-methoxy-5-(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Methoxy-5-(trifluoromethyl)phenyl)acetic acid
    • 3-Methoxy-5-(trifluoromethyl)phenylacetic acid
    • 2-[3-methoxy-5-(trifluoromethyl)phenyl]acetic acid
    • MDL: MFCD09025416
    • Inchi: 1S/C10H9F3O3/c1-16-8-3-6(4-9(14)15)2-7(5-8)10(11,12)13/h2-3,5H,4H2,1H3,(H,14,15)
    • InChI Key: QROADCOZBAMFID-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(=CC(CC(=O)O)=C1)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4

Experimental Properties

  • Melting Point: 73-75℃

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Additional information on 2-[3-methoxy-5-(trifluoromethyl)phenyl]acetic acid

Comprehensive Overview of 2-[3-Methoxy-5-(Trifluoromethyl)Phenyl]Acetic Acid (CAS No. 916421-04-0)

2-[3-Methoxy-5-(trifluoromethyl)phenyl]acetic acid (CAS No. 916421-04-0) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its methoxy and trifluoromethyl functional groups, has garnered attention due to its unique chemical properties and potential therapeutic benefits. Researchers and industry professionals frequently search for terms like "synthesis of trifluoromethylphenyl acetic acid derivatives" or "applications of methoxy-substituted phenylacetic acids", reflecting its relevance in modern chemistry.

The structural features of 2-[3-methoxy-5-(trifluoromethyl)phenyl]acetic acid make it a valuable intermediate in drug discovery. Its trifluoromethyl group enhances metabolic stability and lipophilicity, traits highly sought after in bioactive molecules. Recent studies highlight its role in developing anti-inflammatory agents and enzyme inhibitors, aligning with trends in personalized medicine and targeted therapies. Searches for "CF3-containing drug candidates 2024" or "phenylacetic acid derivatives in medicine" underscore its growing importance.

In agrochemicals, this compound’s methoxy moiety contributes to herbicidal and fungicidal activities. With rising demand for sustainable crop protection solutions, queries like "eco-friendly trifluoromethylphenyl acetic acid herbicides" or "methoxy-phenyl derivatives in agriculture" dominate discussions. Its compatibility with green chemistry principles further boosts its appeal, as industries seek alternatives to traditional pesticides.

Synthetic routes to CAS No. 916421-04-0 often involve palladium-catalyzed cross-coupling or carboxylation reactions, topics frequently explored in "organic synthesis tutorials" and "advanced phenylacetic acid preparation methods". Analytical techniques such as HPLC and NMR are critical for purity verification, a concern reflected in searches like "analytical standards for trifluoromethyl compounds".

Regulatory and safety profiles of 2-[3-methoxy-5-(trifluoromethyl)phenyl]acetic acid adhere to global chemical compliance standards, with data sheets addressing "handling protocols for fluorinated acids". Its non-hazardous classification under REACH and TSCA frameworks makes it a preferred choice for R&D, as evidenced by queries such as "safe fluorochemical intermediates".

Market trends indicate expanding use in electronic materials, particularly in OLED and semiconductor applications, where its electron-withdrawing trifluoromethyl group improves device performance. This aligns with surges in searches for "fluorinated aromatic acids in electronics" and "high-performance material additives".

In conclusion, 2-[3-methoxy-5-(trifluoromethyl)phenyl]acetic acid exemplifies innovation at the intersection of chemistry and technology. Its versatility across pharmaceuticals, agriculture, and electronics ensures sustained interest, driven by queries like "emerging uses of phenylacetic acid derivatives" and "CAS 916421-04-0 suppliers". As research advances, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.

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